2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide

• IUPAC Name: 2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H19Cl2NO2/c20-15-6-7-17(21)16(12-15)18(23)22-13-19(8-10-24-11-9-19)14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,22,23)
• InChI Key: GKULGURSTZMWPH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CNC(=O)C2=C(C=CC(=C2)Cl)Cl)C3=CC=CC=C3
• Molecular Formula: C19H19Cl2NO2
• Molecular Weight: 364.3 g/mol
• CAS No.: 1091073-98-1

Description

Benzamides are a class of compounds that contain a benzene ring attached to an amide group. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of benzoic acids and amines under certain conditions. For example, one method involves the use of ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth.

Molecular Structure Analysis

The molecular structure of benzamides can be established by techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. X-ray crystallography can also be used to determine the crystal structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzamides can be analyzed using various techniques. These properties include melting point, boiling point, solubility, and stability. Spectroscopic techniques like NMR and IR can provide information about the chemical structure.

Scientific Research Applications

2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide has been studied extensively for its potential applications in the fields of medicine, biochemistry, and pharmacology. In particular, it has been studied for its potential to act as a therapeutic agent for the treatment of various diseases and disorders, such as cancer, diabetes, and neurological disorders. Additionally, it has been studied for its potential to act as an inhibitor of certain enzymes and proteins, such as protein kinases and proteases, which may have applications in the development of new drugs and therapeutics.

Mechanism of Action

The exact mechanism of action of 2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide is not fully understood, however, it is believed to interact with various proteins and enzymes in the body, resulting in a variety of physiological and biochemical effects. In particular, it has been shown to inhibit the activity of certain enzymes and proteins, such as protein kinases and proteases, resulting in a decrease in the activity of these enzymes and proteins. Additionally, it has been shown to interact with certain receptors, such as the serotonin receptor, resulting in a decrease in the activity of these receptors.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the target. For example, it has been shown to have an inhibitory effect on certain enzymes and proteins, such as protein kinases and proteases, resulting in a decrease in the activity of these enzymes and proteins. Additionally, it has been shown to interact with certain receptors, such as the serotonin receptor, resulting in a decrease in the activity of these receptors. Furthermore, it has been shown to have an anti-inflammatory effect, as well as a potential to act as an antioxidant.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide in laboratory experiments include its ability to interact with various proteins and enzymes, as well as its potential to act as a therapeutic agent. Additionally, it has been shown to have a low toxicity, making it a safe compound to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments, such as its difficulty to synthesize and its potential to interact with other compounds, which may lead to unwanted side effects.

Future Directions

The potential future directions for 2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide include further research into its mechanism of action, as well as its potential to act as a therapeutic agent for the treatment of various diseases and disorders. Additionally, further research into its potential to act as an inhibitor of certain enzymes and proteins, such as protein kinases and proteases, may lead to the development of new drugs and therapeutics. Furthermore, research into its potential to interact with certain receptors, such as the serotonin receptor, may lead to the development of new therapeutic agents. Finally, further research into its potential to act as an antioxidant may lead to the development of new drugs and therapeutics.

Synthesis Methods

The synthesis of 2,5-dichloro-N-[(4-phenyloxan-4-yl)methyl]benzamide involves the reaction of 4-chloronitrobenzene and 4-phenyloxan-4-yl acetate in the presence of a base, such as potassium carbonate, to form an intermediate, which is then reacted with 2,5-dichlorobenzoyl chloride to form the desired product. The reaction is typically carried out in a solvent, such as acetonitrile, to facilitate the formation of the desired product.